Cas no 500876-19-7 (Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester
• CAS No: 500876-19-7
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 1548318
• PubChem ID: 67310967
• Update Time: 2025-06-12

Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester
• N-Boc-N-methyl-2-bromophenethylamine
• tert-Butyl [2-(2-bromophenyl)ethyl](methyl)carbamate
• Tert-butyl (2-bromophenethyl)(methyl)carbamate
• 500876-19-7
• SCHEMBL2189394
• DB-173362
• G80811
• CKMJMLQAJILELX-UHFFFAOYSA-N
• tert-butyl N-[2-(2-bromophenyl)ethyl]-N-methylcarbamate

• Inchi： 1S/C14H20BrNO2/c1-14(2,3)18-13(17)16(4)10-9-11-7-5-6-8-12(11)15/h5-8H,9-10H2,1-4H3
• InChI Key： CKMJMLQAJILELX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.0678
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester

Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester (CAS No. 500876-19-7): A Comprehensive Overview

Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester, identified by its CAS number 500876-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 2-(2-bromophenyl)ethyl moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis of Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of the 2-bromophenyl group into the molecular structure enhances its reactivity, making it a valuable intermediate in the preparation of more complex derivatives. This feature is particularly useful in the development of novel pharmaceutical agents where specific functional groups play a crucial role in determining biological activity.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Research has demonstrated that carbamates can exhibit a wide range of biological effects, including neuroprotective, anti-inflammatory, and anticancer properties. The structural motif present in Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester aligns well with these pharmacological targets, making it a promising candidate for further investigation.

The< strong>1,1-dimethylethyl ester group in this compound not only influences its solubility and stability but also plays a critical role in modulating its interactions with biological targets. This aspect has been explored in several studies aiming to optimize the pharmacokinetic profiles of carbamate derivatives. The ability to fine-tune these properties through structural modifications offers a significant advantage in drug design.

The< strong>2-(2-bromophenyl)ethyl moiety is another key feature that contributes to the compound's versatility. Bromine-containing aromatic rings are known to enhance binding affinity to certain biological receptors due to their ability to form strong hydrophobic interactions. This property has been leveraged in the development of targeted therapies where precise molecular recognition is essential.

In the context of contemporary pharmaceutical research, the synthesis and characterization of compounds like Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester are driven by advancements in synthetic methodologies and analytical techniques. Modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have enabled researchers to obtain detailed insights into the structure-activity relationships (SAR) of these molecules.

The< strong>CAS number 500876-19-7 serves as a unique identifier for this compound, facilitating its recognition and documentation in scientific literature and regulatory filings. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this compound in their studies without ambiguity.

The potential applications of Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester extend beyond academic research. Industrial applications may include its use as an intermediate in the synthesis of more complex pharmaceuticals or specialty chemicals. The versatility of this compound makes it a valuable building block for chemists engaged in drug discovery and development programs.

The< strong>molecular structure of this carbamate derivative exhibits interesting electronic properties that can be exploited for various applications. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations, making it a versatile precursor for further functionalization.

In conclusion, Carbamic acid, [2-(2-bromophenyl)ethyl]methyl-, 1,1-dimethylethyl ester (CAS No. 500876-19-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it a compelling subject for further study. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in the development of novel therapeutic agents that address unmet medical needs.